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Compound of Interest

Compound Name: Euphenol

Cat. No.: B3025990

Note to the reader: Based on the provided topic, it is highly likely that "Euphenol” is a
misspelling of "Eugenol,” a well-researched phenolic compound. This technical guide will,
therefore, focus on the chemical structure, properties, and biological activities of Eugenol.

An In-depth Technical Guide to Eugenol

This guide provides a comprehensive overview of Eugenol (4-allyl-2-methoxyphenol), a key
bioactive compound found in several essential oils. It is intended for researchers, scientists,
and drug development professionals, offering detailed information on its chemical properties,
biological activities, and underlying molecular mechanisms.

Chemical Structure and Properties

Eugenol is an aromatic phenolic compound belonging to the phenylpropanoid class.[1] Its
structure consists of a guaiacol (2-methoxyphenol) core with an allyl chain substituent.[2][3]
This structure, particularly the phenolic hydroxyl group, is crucial for its biological activities.[4]

Chemical Identifiers
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Identifier Value

IUPAC Name 2-methoxy-4-(2-propen-1-yl)phenol[5]
CAS Number 97-53-0

Chemical Formula C10H1202

Molecular Weight 164.20 g/mol

SMILES COclcc(CC=C)ccclO

InChl Key RRAFCDWBNXTKKO-UHFFFAOYSA-N

Physicochemical Properties

Eugenol is a colorless to pale yellow, aromatic oily liquid with a characteristic spicy, clove-like
scent. It is sparingly soluble in water but miscible with organic solvents like alcohol, ether, and

chloroform.
Property Value
Appearance Colorless to pale yellow oily liquid
Odor Pleasant, spicy, clove-like
Melting Point -12to-7.5°C
Boiling Point 254 °C
Density ~1.06 g/cm?3
pKa 10.19
Water Solubility ~2.46 g/L
Refractive Index (n20/D) ~1.541

Biological Activities and Therapeutic Potential

Eugenol exhibits a wide spectrum of pharmacological effects, making it a subject of interest for
therapeutic applications. Its bioactivity is largely attributed to its antioxidant and anti-
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inflammatory properties. The World Health Organization (WHO) has declared Eugenol as
generally recognized as safe (GRAS).

Summary of Biological Activities

Activity Description

ICso | Effective
Concentration

Scavenges free radicals like . o
DPPH Scavenging Activity:

Antioxidant DPPH and protects against
88.93% at 200 ppm

oxidative damage.

Inhibits key inflammatory Reduces TNF-q, IL-1(3, and IL-
Anti-inflammatory mediators and pathways, such 6 in LPS-stimulated cells (15-
as NF-kB and COX-2. 50 uM)

Induces apoptosis and inhibits MCF-7 Breast Cancer Cells:
Anticancer proliferation and metastasis in 17.6 - 36.43 pg/mL; HCT-15

various cancer cell lines. Colon Cancer Cells: 300 uM

Shows broad-spectrum activity )
MIC against S. aureus: 1200

Antimicrobial against bacteria (e.g., S.
. . Hg/mL
aureus, E. coli) and fungi.
Has been traditionally used in
Analgesic dentistry for its pain-relieving N/A

properties.

. Exhibits protective effects
Neuroprotective ) o N/A
against neurotoxicity.

Key Signhaling Pathways Modulated by Eugenol

Eugenol exerts its biological effects by modulating several critical intracellular signaling
pathways. These mechanisms are central to its anti-inflammatory, antioxidant, and anticancer
activities.

Inhibition of NF-kB Signaling Pathway

Eugenol is a well-documented inhibitor of the Nuclear Factor-kappa B (NF-kB) pathway, a key
regulator of inflammation. It can prevent the degradation of IkBa, which in turn blocks the
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nuclear translocation of the p65 subunit of NF-kB, thereby downregulating the expression of
pro-inflammatory genes like TNF-a, IL-1[3, and IL-6.
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Eugenol inhibits the NF-kB inflammatory pathway.

Activation of Nrf2 Antioxidant Pathway

Eugenol activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a primary
regulator of cellular antioxidant responses. By promoting the nuclear translocation of Nrf2,
Eugenol enhances the expression of antioxidant genes, such as heme oxygenase-1 (HO-1),
protecting cells from oxidative stress.
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Eugenol activates the Nrf2 antioxidant response pathway.

Downregulation of c-Myc/PGC-1B/ERRa Signaling in
Cancer

In the context of cancer metabolism, Eugenol has been shown to inhibit oxidative
phosphorylation and fatty acid oxidation. It achieves this by downregulating the c-Myc/PGC-
1B/ERRa signaling pathway, which is critical for energy production in rapidly proliferating
cancer cells. This action suggests a potential mechanism for its anticancer effects by targeting

cellular energy metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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